molecular formula C19H31BN2O2 B1318688 1-Isopropyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine CAS No. 1073354-18-3

1-Isopropyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine

Cat. No. B1318688
CAS RN: 1073354-18-3
M. Wt: 330.3 g/mol
InChI Key: CSORKGLMGUQQOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-Isopropyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine” is a complex organic molecule. It contains an isopropyl group, a phenyl group, a piperazine ring, and a tetramethyl-1,3,2-dioxaborolane group .


Molecular Structure Analysis

The exact molecular structure of this compound would depend on the specific arrangement of these groups in the molecule. Unfortunately, without more specific information or a detailed structural diagram, it’s difficult to provide a more precise analysis .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Some general properties can be predicted based on the functional groups present in the molecule. For example, the presence of the piperazine ring suggests that this compound might be a weak base .

Scientific Research Applications

Synthesis and Pharmaceutical Applications

1-Isopropyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine and its derivatives are primarily involved in the synthesis of various pharmaceutical compounds. For instance, derivatives of this compound have been utilized in the synthesis of ortho-modified mercapto- and piperazino-methyl-phenylboronic acid derivatives, showing inhibitory activity against serine proteases including thrombin (Spencer et al., 2002). Additionally, these derivatives have been used in the design and synthesis of novel compounds with potential antidepressant and antianxiety activities (Kumar et al., 2017).

Antipsychotic Agent Development

Certain derivatives, specifically those involving (piperazin-1-yl-phenyl)-arylsulfonamides, have been identified to exhibit high affinities for serotonin receptors, making them candidates for atypical antipsychotic agents (Park et al., 2010). This discovery highlights the compound's significance in psychiatric medication development.

Antioxidant Properties

Research into the antioxidant properties of 2-alkoxyphenylcarbamic acid derivatives containing a piperazin-1´-yl moiety, similar in structure to 1-Isopropyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine, has shown promising results. These compounds have been screened for their antioxidant potential, revealing their effectiveness in certain assays (Malík et al., 2017).

Antimicrobial Applications

Compounds derived from 1-Isopropyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine have been synthesized and evaluated for their antimicrobial properties. These studies have identified certain derivatives with excellent antibacterial and antifungal activities (Rajkumar et al., 2014).

Antitumor Activities

Further research has explored the potential antitumor activities of piperazine derivatives. For instance, studies have shown that certain 1,2,4-triazine derivatives bearing a piperazine amide moiety have potential anticancer activities against breast cancer cells (Yurttaş et al., 2014).

Analgesic and Anti-inflammatory Properties

Research has also been conducted on the analgesic and anti-inflammatory properties of related compounds. For instance, phthaloylimidoalkyl derivatives have shown significant activity in models of inflammation and pain, highlighting the potential therapeutic uses of these compounds (Okunrobo & Usifoh, 2006).

Mechanism of Action

Target of Action

The primary targets of the compound 1-Isopropyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine, also known as 4-(4-Isopropylpiperizinyl)phenylboronic acid, pinacol ester, are typically organic molecules that contain carbon-carbon double bonds . This compound is often used in metal-catalyzed carbon-carbon bond formation reactions, such as the Suzuki–Miyaura reaction .

Mode of Action

The compound 1-Isopropyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine interacts with its targets by donating a boron atom to the carbon-carbon double bond of the target molecule . This interaction results in the formation of a new carbon-boron bond, which can then be further manipulated in subsequent chemical reactions .

Biochemical Pathways

The action of 1-Isopropyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine affects the biochemical pathway of carbon-carbon bond formation . The downstream effects of this pathway include the synthesis of complex organic molecules, which can be used in various applications, such as drug development and materials science .

Pharmacokinetics

Given its chemical structure, it is likely that this compound has low bioavailability due to its large size and the presence of the boron atom, which may limit its absorption and distribution in biological systems .

Result of Action

The molecular and cellular effects of the action of 1-Isopropyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine are primarily related to its role in carbon-carbon bond formation . By facilitating the formation of these bonds, this compound enables the synthesis of a wide range of organic molecules with diverse structures and properties .

Action Environment

The action, efficacy, and stability of 1-Isopropyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine can be influenced by various environmental factors. For instance, the presence of a suitable metal catalyst is crucial for this compound to effectively participate in carbon-carbon bond formation reactions . Additionally, the stability of this compound may be affected by factors such as temperature, pH, and the presence of other chemicals .

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s being developed as a pharmaceutical, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects .

properties

IUPAC Name

1-propan-2-yl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H31BN2O2/c1-15(2)21-11-13-22(14-12-21)17-9-7-16(8-10-17)20-23-18(3,4)19(5,6)24-20/h7-10,15H,11-14H2,1-6H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CSORKGLMGUQQOY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

B1(OC(C(O1)(C)C)(C)C)C2=CC=C(C=C2)N3CCN(CC3)C(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H31BN2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30590388
Record name 1-(Propan-2-yl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30590388
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

330.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Isopropyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine

CAS RN

1073354-18-3
Record name 1-(Propan-2-yl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30590388
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-Isopropyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dixaborolan-2-yl)phenyl]piperazine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.